Cas no 1803698-94-3 (Methyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate)
Methyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate
-
- Inchi: 1S/C9H10F2N2O3/c1-16-6(15)2-4-8(12)7(9(10)11)5(14)3-13-4/h3,9,14H,2,12H2,1H3
- InChI Key: QDDZPEPHXBVCLX-UHFFFAOYSA-N
- SMILES: FC(C1C(=CN=C(CC(=O)OC)C=1N)O)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 253
- XLogP3: 0.3
- Topological Polar Surface Area: 85.4
Methyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024006199-500mg |
Methyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate |
1803698-94-3 | 97% | 500mg |
$1,078.00 | 2022-04-02 | |
| Alichem | A024006199-1g |
Methyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate |
1803698-94-3 | 97% | 1g |
$1,730.40 | 2022-04-02 |
Methyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on Methyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate
Methyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate (CAS No: 1803698-94-3)
Methyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate, a compound with the CAS registry number 1803698-94-3, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an amino group at position 3, a difluoromethyl group at position 4, and a hydroxyl group at position 5, along with an acetate ester group at position 2. The presence of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest for researchers exploring novel therapeutic agents and advanced materials.
Recent studies have highlighted the potential of Methyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate as a promising candidate in drug development. Its structural features, particularly the amino and hydroxyl groups, suggest potential bioavailability and metabolic stability, which are critical for drug candidates. Moreover, the difluoromethyl group introduces electronic effects that could enhance the molecule's ability to interact with biological targets, such as enzymes or receptors. Researchers have explored its role in inhibiting key enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE), which is implicated in Alzheimer's disease. Preliminary findings indicate that this compound exhibits moderate inhibitory activity against AChE, warranting further investigation into its therapeutic potential.
Beyond its pharmacological applications, Methyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate has also been studied for its role in materials science. The pyridine ring system is known for its coordination capabilities, making it a potential candidate for metalloorganic frameworks (MOFs) or coordination polymers. Recent research has demonstrated that this compound can act as a ligand in the synthesis of metal-based materials with applications in gas storage and catalysis. Its ability to form stable complexes with transition metals highlights its versatility in both organic and inorganic chemistry.
In terms of synthesis, Methyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate is typically prepared through multi-step organic reactions involving pyridine derivatives. The synthesis process often involves nucleophilic substitutions or acetylation reactions to introduce the desired functional groups. Researchers have optimized these synthetic routes to improve yield and purity, ensuring that the compound can be produced on a larger scale for both academic and industrial applications.
The chemical stability of Methyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate under various conditions has also been a focus of recent studies. Investigations into its thermal stability reveal that the compound can withstand moderate heating without significant degradation, which is advantageous for applications requiring high temperatures or prolonged exposure to heat. Additionally, studies on its solubility in different solvents have provided insights into its potential use in drug delivery systems or as a component in polymer blends.
From an environmental perspective, understanding the degradation pathways of Methyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate is crucial for assessing its ecological impact. Research indicates that the compound undergoes microbial degradation under aerobic conditions, with certain bacterial strains demonstrating efficient breakdown of the molecule into less complex byproducts. This suggests that the compound may not pose significant risks to aquatic ecosystems when used responsibly.
In conclusion, Methyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate (CAS No: 1803698-94-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with promising biological and material properties, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery and advanced materials development.
1803698-94-3 (Methyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)